Cas no 849345-16-0 (2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2R,4R)-)

• Product name: 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2R,4R)-
• CAS No: 849345-16-0
• MF: C₇H₁₄N₂O₂
• MW: 158.19826
• CID: 716719

2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2R,4R)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2R,4R)-

Additional information on 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2R,4R)-

Comprehensive Overview of 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2R,4R)- (CAS No. 849345-16-0)

2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2R,4R)- is a chiral compound with significant potential in pharmaceutical and biochemical research. Its unique stereochemistry, denoted by the (2R,4R)- configuration, plays a critical role in its biological activity. This compound is often studied for its applications in drug development, particularly in targeting enzymes and receptors with high specificity. Researchers are increasingly interested in its 4-hydroxy and N,N-dimethyl functional groups, which contribute to its solubility and binding affinity.

The compound's CAS No. 849345-16-0 is a key identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature. Recent trends show growing interest in chiral pyrrolidine derivatives, as they are frequently used in asymmetric synthesis and medicinal chemistry. The 2-Pyrrolidinecarboxamide scaffold is particularly notable for its versatility, appearing in numerous bioactive molecules. This has led to a surge in searches for "chiral pyrrolidine synthesis" and "hydroxy-N,N-dimethyl amides" in academic and industrial databases.

One of the most discussed topics in modern chemistry is the development of green synthesis methods. Researchers are exploring eco-friendly approaches to produce (2R,4R)-4-hydroxy-N,N-dimethyl-2-pyrrolidinecarboxamide with minimal waste and energy consumption. This aligns with the global push for sustainable chemistry, a hot topic in both scientific and public forums. Additionally, the compound's potential role in neurological research has sparked interest, as its structural features resemble those of neuromodulators.

From a technical perspective, the stereoselective synthesis of 2-Pyrrolidinecarboxamide,4-hydroxy-N,N-dimethyl-, (2R,4R)- remains a challenge for many chemists. Recent publications highlight innovative catalytic systems and protecting group strategies to achieve high enantiomeric purity. These advancements are often searched under terms like "asymmetric amide formation" or "stereocontrolled pyrrolidine synthesis." The compound's physicochemical properties, such as its logP and hydrogen bonding capacity, are also frequently analyzed in drug design workflows.

In the context of drug discovery, this molecule's hydrogen bond donor/acceptor profile makes it a valuable scaffold for optimizing pharmacokinetics. Computational chemists often use it as a case study for molecular docking simulations, particularly when investigating protein-ligand interactions. The rise of AI-driven drug design has further amplified interest in such compounds, as they serve as benchmarks for machine learning models predicting bioactivity.

Quality control of CAS No. 849345-16-0 is another critical area, with analytical chemists developing robust HPLC and chiral separation methods to ensure compound purity. This is especially relevant given the pharmaceutical industry's strict regulations on chiral substances. Searches for "chiral purity analysis" and "enantiomeric excess measurement" frequently include references to this compound class.

Looking forward, the scientific community anticipates expanded applications of (2R,4R)-4-hydroxy-N,N-dimethyl-2-pyrrolidinecarboxamide in biocatalysis and material science. Its ability to form stable complexes with metals suggests potential in catalyst design, while its polar nature makes it interesting for polymer modification. These interdisciplinary connections demonstrate how a single chiral molecule can bridge multiple research domains, making it a perennial subject of study and discussion.